Cas no 188742-80-5 (Methyl 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylate)

• Product Name: Methyl 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylate
• CAS No: 188742-80-5
• MF: C₂₆H₂₆O₁₂
• MW: 530.477448940277
• CID: 3013708
• PubChem ID: 10052718
• Update Time: 2025-06-07

Methyl 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4,5-Di-O-caffeoylquinic acid methyl ester
• Methyl 4
• 3,4-Di-O-caffeoylquinic acid methyl ester
• Methyl 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylate
• 4,5-O-Dicaffeoyl quinic acid methyl ester
• HY-N12305
• (1R,2S,3R,5R)-3,5-Dihydroxy-5-(methoxycarbonyl)cyclohexane-1,2-diyl (2E,2'E)-bis(3-(3,4-dihydroxyphenyl)acrylate)
• FS-7145
• CHEMBL516541
• Methyl (1R,3R,4S,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate
• 188742-80-5
• 3,4-O-TRANS-CAFFEOYLQUINIC ACID METHYL ESTER
• CS-0897460
• AKOS040761130
• E80580
• 1ST168461
• 4,5-Di-O-caffeoylquinic methyl esterMethyl (1R,3R,4S,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate
• DA-49669
• Methyl (1R,3R,4S,5R)-3,4-bis(((E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)oxy)-1,5-dihydroxycyclohexane-1-carboxylate

• Inchi： 1S/C26H26O12/c1-36-25(34)26(35)12-20(31)24(38-23(33)9-5-15-3-7-17(28)19(30)11-15)21(13-26)37-22(32)8-4-14-2-6-16(27)18(29)10-14/h2-11,20-21,24,27-31,35H,12-13H2,1H3
• InChI Key： PKJBSZTYNDRXEQ-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(=C(C=1)O)O)=O)C1CC(C(=O)OC)(CC(C1OC(C=CC1C=CC(=C(C=1)O)O)=O)O)O

Computed Properties

• Exact Mass: 530.14242626g/mol
• Monoisotopic Mass: 530.14242626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 200
• XLogP3: 1.9

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 740.7±60.0 °C at 760 mmHg
• Flash Point: 247.1±26.4 °C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Methyl 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives

Additional information on Methyl 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylate

Comprehensive Analysis of Methyl 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylate (CAS No. 188742-80-5)

In the realm of bioactive compounds, Methyl 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylate (CAS No. 188742-80-5) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, often abbreviated for convenience, belongs to the class of polyphenolic derivatives, which are widely recognized for their antioxidant and anti-inflammatory properties. The presence of multiple hydroxyl groups and conjugated double bonds in its structure enhances its reactivity and biological activity, making it a subject of ongoing research in pharmacology and nutraceuticals.

The compound's CAS No. 188742-80-5 is a critical identifier for researchers and manufacturers, ensuring precise communication in scientific literature and regulatory documents. Its complex name, Methyl 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylate, reflects its intricate molecular architecture, which includes a cyclohexane core esterified with caffeoyl moieties. This structural motif is reminiscent of naturally occurring compounds found in plants like coffee and artichokes, which are celebrated for their health benefits. As consumers increasingly seek natural and functional ingredients, this compound aligns with trends toward plant-based bioactive molecules and sustainable nutraceuticals.

Recent studies have explored the potential of Methyl 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylate in modulating oxidative stress and inflammation, two key factors in chronic diseases such as diabetes and cardiovascular disorders. Its ability to scavenge free radicals and chelate metal ions positions it as a promising candidate for antioxidant formulations. Additionally, its structural similarity to other polyphenols, such as chlorogenic acid, has sparked interest in its potential role in metabolic health and gut microbiota modulation, topics that are currently trending in health and wellness circles.

From a synthetic perspective, the compound's CAS No. 188742-80-5 serves as a gateway to a wealth of technical data, including spectroscopic properties, solubility, and stability profiles. These details are invaluable for formulators developing functional foods, cosmeceuticals, or dietary supplements. The growing demand for clean-label and science-backed ingredients has further amplified the relevance of such compounds in the market. Researchers are also investigating its potential synergies with other bioactive agents, aiming to enhance efficacy and bioavailability in end products.

In the context of green chemistry and sustainable sourcing, Methyl 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylate offers opportunities for innovation. Its derivatives could be harnessed in eco-friendly formulations, aligning with the global shift toward environmentally conscious products. Furthermore, its potential applications in skincare—such as anti-aging and UV protection—are being explored, tapping into the booming market for natural cosmeceuticals.

To summarize, Methyl 3,4-bis[3-(3,4-dihydroxyphenyl)prop-2-enoyloxy]-1,5-dihydroxycyclohexane-1-carboxylate (CAS No. 188742-80-5) represents a fascinating intersection of chemistry, biology, and consumer trends. Its multifaceted properties and alignment with current health and sustainability movements make it a compound worth watching in both academic and industrial settings. As research progresses, its full potential in nutraceuticals, functional foods, and cosmetic science is likely to unfold, offering new avenues for innovation and application.